Cas no 431046-19-4 (4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride)

4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride structure
431046-19-4 structure
Product Name:4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
CAS No:431046-19-4
MF:C7H3Cl2F3O3S
MW:295.063129663467
MDL:MFCD18393793
CID:3385437
PubChem ID:17978366
Update Time:2025-04-21

4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • BENZENESULFONYL CHLORIDE, 4-CHLORO-2-(TRIFLUOROMETHOXY)-
    • 4-chloro-2-(trifluoromethoxy)benzenesulfonyl chloride
    • 4-chloro-2-(trifluoromethoxy)benzene-1-sulfonyl chloride
    • XTYSXGIKUCWFNC-UHFFFAOYSA-N
    • 898-208-7
    • SCHEMBL5704864
    • EN300-26354618
    • 4-chloro-2-(trifluoromethoxy)benzene-1-sulfonylchloride
    • 431046-19-4
    • MDL: MFCD18393793
    • Inchi: 1S/C7H3Cl2F3O3S/c8-4-1-2-6(16(9,13)14)5(3-4)15-7(10,11)12/h1-3H
    • InChI Key: XTYSXGIKUCWFNC-UHFFFAOYSA-N
    • SMILES: C1(S(Cl)(=O)=O)=CC=C(Cl)C=C1OC(F)(F)F

Computed Properties

  • Exact Mass: 293.9132050Da
  • Monoisotopic Mass: 293.9132050Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 51.8Ų

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